4,4'-Diacetamidodiphenylmethane

Specification

• Description: BRD-K4477, also known as functional hits 1 (FH1), is a small molecule promotor of hepatocyte differentiation in vitro. It induces maturation of hepatocyte-like cells (iHeps) to a more adult-like liver phenotype in a concentration-dependent manner. BRD-K4477 increases albumin secretion and promotes hepatocyte morphologies including polygonal cell shapes, visible nuclei, and formation of bile canaliculi in iHeps. It also increases expression of ABCB11 and bile-salt export pump (BSEP) mRNA as well as activity of the mature cytochrome P450 (CYP) isoforms CYP3A and CYP2A6 in iHeps.; Novel inducer of renewable sources of functional human hepatocytes; FH1(BRDK4477) is a small molecule that can enhance the functions of cultured hepatocytes. IC50 value:Target:In vitro: FH1(BRD-K4477) enhances hepatocyte functions, and promotes the maturation of well-differentiated cultures of iHeps, which potentially alleviates a major obstacle to the use of iPS cells as a renewable source of functional human hepatocytes.
• CAS No.: 2719-05-3
• Molecular Formula: C17H18N2O2
• Molecular Weight: 282.34 g/mol
• IUPAC Name: N-[4-[(4-acetamidophenyl)methyl]phenyl]acetamide
• Standard InChI: InChI=1S/C17H18N2O2/c1-12(20)18-16-7-3-14(4-8-16)11-15-5-9-17(10-6-15)19-13(2)21/h3-10H,11H2,1-2H3,(H,18,20)(H,19,21)
• Standard InChI Key: OEXMNSOPAKOPEF-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=C(C=C1)CC2=CC=C(C=C2)NC(=O)C
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)CC2=CC=C(C=C2)NC(=O)C